1,7-Naphthyridin-3-amine
Overview
Description
1,7-Naphthyridin-3-amine, also known as 1,7-Naphthyridine-3-amine, is an organic compound that has been studied extensively for its potential applications in various fields, including medicine and biotechnology. It is a heterocyclic compound with a ring structure consisting of two nitrogen atoms and a single carbon atom. 1,7-Naphthyridin-3-amine has been found to have a variety of biochemical and physiological effects, and has been studied for its potential use in drug development and laboratory experiments.
Scientific Research Applications
Medicinal Chemistry
Naphthyridines, including 1,7-Naphthyridin-3-amine, have significant importance in the field of medicinal chemistry because many of them exhibit a great variety of biological activities . They have been used in the treatment of several human diseases .
Antiproliferative Activity
Naphthyridines have shown antiproliferative activity, which means they can inhibit cell growth. This makes them potentially useful in the treatment of diseases characterized by abnormal cell growth, such as cancer .
Antibacterial Activity
These compounds have also demonstrated antibacterial properties, suggesting they could be used in the development of new antibiotics or other treatments for bacterial infections .
Antiparasitic Activity
Naphthyridines have shown antiparasitic activity, indicating potential use in the treatment of diseases caused by parasites .
Antiviral Activity
The antiviral activity of naphthyridines suggests they could be used in the treatment of viral infections .
Anti-inflammatory Activity
Naphthyridines have demonstrated anti-inflammatory properties, which could make them useful in the treatment of inflammatory diseases .
Cardiovascular Applications
Naphthyridines find application in the cardiovascular field, potentially helping in the treatment of heart diseases .
Central Nervous System Applications
They also find application in the central nervous system diseases, potentially providing treatments for neurological disorders .
properties
IUPAC Name |
1,7-naphthyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3/c9-7-3-6-1-2-10-5-8(6)11-4-7/h1-5H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXCHLHFGRITRCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=NC=C(C=C21)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90483505 | |
Record name | 1,7-NAPHTHYRIDIN-3-AMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90483505 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,7-Naphthyridin-3-amine | |
CAS RN |
58680-42-5 | |
Record name | 1,7-Naphthyridin-3-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58680-42-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,7-NAPHTHYRIDIN-3-AMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90483505 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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